Cas no 294887-32-4 (methyl (2R)-2-amino-3-(4-pyridyl)propanoate)

• Product Name: methyl (2R)-2-amino-3-(4-pyridyl)propanoate
• CAS No: 294887-32-4
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 5300683
• Update Time: 2025-07-19

methyl (2R)-2-amino-3-(4-pyridyl)propanoate Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinepropanoic acid, α-amino-, methyl ester, (αR)- (9CI)
• Methyl (R)-2-amino-3-(pyridin-4-yl)propanoate
• starbld0041430
• 3-(4-Pyridyl)-D-alanine methyl ester
• methyl (2R)-2-amino-3-(pyridin-4-yl)propanoate
• methyl (2R)-2-amino-3-(4-pyridyl)propanoate

• Inchi： 1S/C9H12N2O2/c1-13-9(12)8(10)6-7-2-4-11-5-3-7/h2-5,8H,6,10H2,1H3/t8-/m1/s1
• InChI Key： MFDSUVIUGDAHLU-MRVPVSSYSA-N
• SMILES： O(C)C([C@@H](CC1C=CN=CC=1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 167
• XLogP3: 0.1
• Topological Polar Surface Area: 65.2

Additional information on methyl (2R)-2-amino-3-(4-pyridyl)propanoate

Methyl (2R)-2-amino-3-(4-pyridyl)propanoate (CAS No. 294887-32-4): A Comprehensive Overview

Methyl (2R)-2-amino-3-(4-pyridyl)propanoate, identified by its CAS number 294887-32-4, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a chiral center and a pyridyl moiety, has garnered attention for its potential applications in drug development and as a key intermediate in the synthesis of more complex molecules. The structural features of methyl (2R)-2-amino-3-(4-pyridyl)propanoate make it a versatile building block for the creation of novel pharmacophores and functional groups that are critical in modern medicinal chemistry.

The chiral center at the 2R configuration of the compound plays a pivotal role in determining its biological activity. Chiral compounds are well-known for their distinct pharmacological properties, often exhibiting different efficacy and side effect profiles compared to their racemic counterparts. The presence of the pyridyl group further enhances the compound's potential utility, as pyridine derivatives are widely recognized for their involvement in various biological processes and their role as pharmacophores in numerous therapeutic agents. This combination of structural elements makes methyl (2R)-2-amino-3-(4-pyridyl)propanoate a promising candidate for further investigation in the development of new drugs.

In recent years, there has been a surge in research focused on the development of drugs with enhanced selectivity and reduced toxicity. The unique structural features of methyl (2R)-2-amino-3-(4-pyridyl)propanoate align well with these goals. For instance, studies have shown that pyridine-based compounds can interact with specific biological targets, leading to improved therapeutic outcomes. The chiral environment provided by the 2R configuration also allows for fine-tuning of molecular interactions, which can be crucial in achieving high selectivity. This has prompted researchers to explore synthetic strategies that optimize the production of enantiomerically pure forms of such compounds.

The synthesis of methyl (2R)-2-amino-3-(4-pyridyl)propanoate presents both challenges and opportunities for chemists. The need for high enantiomeric purity requires sophisticated synthetic methodologies, often involving asymmetric catalysis or chiral auxiliary techniques. Recent advancements in catalytic asymmetric synthesis have provided new tools for achieving this goal efficiently. For example, transition metal-catalyzed reactions have emerged as powerful methods for constructing complex chiral molecules with high enantiomeric excesses. These methods not only improve yield but also reduce the environmental impact of synthetic processes, aligning with the growing emphasis on green chemistry principles.

The potential applications of methyl (2R)-2-amino-3-(4-pyridyl)propanoate extend beyond its role as an intermediate in drug synthesis. It has been explored as a precursor for more complex molecules that exhibit interesting biological activities. For instance, derivatives of this compound have shown promise in preclinical studies as modulators of enzyme activity and receptor binding. The pyridyl group, in particular, is known to enhance binding affinity and selectivity, making it an attractive feature for drug design. By leveraging the structural versatility of this compound, researchers can develop novel therapeutic agents targeting a wide range of diseases.

The growing interest in methyl (2R)-2-amino-3-(4-pyridyl)propanoate is reflected in the increasing number of publications and patents focusing on its synthesis and applications. Researchers are continuously exploring new synthetic routes to improve efficiency and scalability, while also investigating its potential use in various therapeutic contexts. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in this area, leading to faster translation of laboratory findings into clinical applications. This interdisciplinary approach is crucial for advancing our understanding of how such compounds can be utilized to address unmet medical needs.

The future prospects for methyl (2R)-2-amino-3-(4-pyridyl)propanoate are bright, with ongoing research uncovering new possibilities for its use in drug development and other applications. As our knowledge of biological systems expands, so does the demand for sophisticated molecular tools like this compound. By continuing to refine synthetic methodologies and explore its pharmacological potential, we can unlock new therapeutic opportunities that could benefit patients worldwide. The combination of its unique structural features and versatile reactivity positions it as a valuable asset in the pharmaceutical chemist's toolkit.